Cas no 1555099-69-8 (1-amino-3-(1-methyl-1H-pyrazol-3-yl)propan-2-ol)

• Product Name: 1-amino-3-(1-methyl-1H-pyrazol-3-yl)propan-2-ol
• CAS No: 1555099-69-8
• MF: C₇H₁₃N₃O
• MW: 155.197621107101
• CID: 6101640
• PubChem ID: 82869569
• Update Time: 2025-10-31

1-amino-3-(1-methyl-1H-pyrazol-3-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-(1-methyl-1H-pyrazol-3-yl)propan-2-ol
• AKOS021188527
• 1555099-69-8
• EN300-1852554

• Inchi： 1S/C7H13N3O/c1-10-3-2-6(9-10)4-7(11)5-8/h2-3,7,11H,4-5,8H2,1H3
• InChI Key： FFHLMPBEROBILO-UHFFFAOYSA-N
• SMILES： OC(CN)CC1C=CN(C)N=1

Computed Properties

• Exact Mass: 155.105862047g/mol
• Monoisotopic Mass: 155.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 64.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-amino-3-(1-methyl-1H-pyrazol-3-yl)propan-2-ol

Comprehensive Analysis of 1-amino-3-(1-methyl-1H-pyrazol-3-yl)propan-2-ol (CAS No. 1555099-69-8): Properties, Applications, and Industry Trends

The compound 1-amino-3-(1-methyl-1H-pyrazol-3-yl)propan-2-ol (CAS No. 1555099-69-8) has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and versatile applications. As a derivative of pyrazole, this molecule combines a propan-2-ol backbone with a 1-methyl-1H-pyrazol-3-yl substituent, making it a valuable intermediate in drug discovery and material science. Researchers and industry professionals frequently search for terms like "synthesis of 1-amino-3-(1-methyl-1H-pyrazol-3-yl)propan-2-ol", "CAS 1555099-69-8 applications", and "pyrazole derivatives in medicine", reflecting the growing demand for specialized knowledge in this field.

From a structural perspective, 1-amino-3-(1-methyl-1H-pyrazol-3-yl)propan-2-ol exhibits intriguing physicochemical properties. The presence of both amino and hydroxyl functional groups enables diverse chemical modifications, while the pyrazole ring contributes to its potential biological activity. Recent studies have explored its role as a building block for kinase inhibitors and GPCR-targeting compounds, aligning with current trends in personalized medicine and targeted therapies. The compound's molecular weight (approximately 169.21 g/mol) and logP value make it particularly interesting for researchers investigating blood-brain barrier penetration and drug bioavailability.

The synthesis of CAS 1555099-69-8 typically involves multi-step organic reactions, with many laboratories optimizing procedures for better yield and purity. Common search queries such as "scalable production of 1-amino-3-(1-methyl-1H-pyrazol-3-yl)propan-2-ol" and "purification methods for pyrazole derivatives" indicate strong industry interest in process chemistry improvements. Green chemistry approaches using catalytic methods and solvent-free conditions are gaining traction, reflecting the pharmaceutical sector's focus on sustainability and cost reduction.

In pharmacological applications, the 1-methyl-1H-pyrazol-3-yl moiety has shown promise in modulating various biological targets. This has led to increased patent activity around 1555099-69-8 and related compounds, particularly in areas like neurodegenerative diseases and metabolic disorders. The compound's potential as a precursor for PET radiotracers has also sparked interest in diagnostic imaging circles. These developments correspond with frequent searches for "pyrazole-based drug candidates 2023" and "emerging heterocyclic compounds in medicine".

Analytical characterization of 1-amino-3-(1-methyl-1H-pyrazol-3-yl)propan-2-ol employs advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. Quality control remains a critical concern, evidenced by search trends including "CAS 1555099-69-8 purity standards" and "analytical methods for amino alcohol derivatives". The compound's stability under various conditions (pH, temperature, light exposure) is another active research area, particularly for formulation scientists working on drug delivery systems.

Market intelligence suggests growing demand for 1555099-69-8 from contract research organizations and academic laboratories. This aligns with broader industry movements toward fragment-based drug design and structure-activity relationship studies. The compound's relatively simple yet modifiable structure makes it ideal for medicinal chemistry explorations, answering the need for "versatile heterocyclic building blocks" and "multifunctional pharmaceutical intermediates" frequently searched by chemists.

From a regulatory standpoint, 1-amino-3-(1-methyl-1H-pyrazol-3-yl)propan-2-ol falls into the category of research chemicals with no significant restrictions, though proper laboratory safety protocols should always be followed. The absence of controlled substance status has contributed to its accessibility for legitimate research purposes. This contrasts with some other pyrazole derivatives that face stricter regulations, making 1555099-69-8 an attractive alternative for certain applications.

Future research directions for this compound likely include exploration of its enantiomeric forms (given the chiral center at the propan-2-ol position) and development of derivative libraries for high-throughput screening. The intersection of computational chemistry and machine learning in predicting the properties of such compounds represents another frontier, matching current search interests in "AI in drug discovery" and "in silico modeling of small molecules".

In conclusion, 1-amino-3-(1-methyl-1H-pyrazol-3-yl)propan-2-ol (CAS No. 1555099-69-8) stands as a compelling example of how relatively simple heterocyclic compounds can offer diverse research opportunities. Its applications span from pharmaceutical development to material science, addressing multiple contemporary challenges in chemical research. As synthetic methodologies advance and biological understanding deepens, this compound will likely maintain its relevance in addressing questions about "next-generation therapeutic agents" and "innovative chemical scaffolds" that dominate current scientific discourse.